Cas no 2137578-56-2 (methyl({[3-(propan-2-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-6-yl]methyl})amine)

• Product Name: methyl({[3-(propan-2-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-6-yl]methyl})amine
• CAS No: 2137578-56-2
• MF: C₁₀H₁₉N₅
• MW: 209.291361093521
• CID: 6512285
• PubChem ID: 165466005
• Update Time: 2025-05-26

methyl({[3-(propan-2-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-6-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• EN300-768533
• methyl({[3-(propan-2-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-6-yl]methyl})amine
• 2137578-56-2

• Inchi： 1S/C10H19N5/c1-7(2)10-14-13-9-5-12-8(4-11-3)6-15(9)10/h7-8,11-12H,4-6H2,1-3H3
• InChI Key： CGIRFTDKCABELS-UHFFFAOYSA-N
• SMILES： N12C(C(C)C)=NN=C1CNC(CNC)C2

Computed Properties

• Exact Mass: 209.16404563g/mol
• Monoisotopic Mass: 209.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 54.8Ų

Additional information on methyl({[3-(propan-2-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-6-yl]methyl})amine

Compound CAS No 2137578-56-2: Methyl({[3-(propan-2-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-6-yl]methyl})amine

The compound with CAS No 2137578-56-2 is known as methyl({[3-(propan-2-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-6-yl]methyl})amine. This compound is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications.

Molecular Structure: The molecule features a triazolopyrazine ring system with a propan-2-yl substituent at the 3-position of the triazolopyrazine moiety. This structure is further modified by a methyl group attached to the nitrogen atom of the amine functional group via a methylene bridge. The presence of this triazolopyrazine ring system imparts unique electronic properties to the compound.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of this compound using a combination of click chemistry and palladium-catalyzed coupling reactions. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure and stereochemistry.

Applications in Drug Development: The compound has shown promise in preclinical studies as a potential lead molecule for drug development targeting specific G-protein coupled receptors (GPCRs). Its ability to modulate these receptors suggests potential applications in treating conditions such as chronic pain and inflammation.

Material Science Applications: Beyond pharmacology, this compound has also been explored for its potential in material science applications. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent Research Findings: A study published in 2023 highlighted the compound's ability to act as a selective antagonist for certain ion channels. This discovery opens new avenues for its use in treating neurological disorders.

In conclusion, methyl({[3-(propan-2-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-6-yl]methyl})amine (CAS No 2137578-56-2) represents a significant advancement in organic chemistry with diverse potential applications across multiple scientific domains.